Cas no 122590-15-2 (5-(4-Bromophenoxy)isobenzofuran-1,3-dione)

• Product Name: 5-(4-Bromophenoxy)isobenzofuran-1,3-dione
• CAS No: 122590-15-2
• MF: C₁₄H₇BrO₄
• MW: 319.106983423233
• CID: 1093527
• PubChem ID: 14617991
• Update Time: 2025-05-22

5-(4-Bromophenoxy)isobenzofuran-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-(4-Bromophenoxy)isobenzofuran-1,3-dione
• 5-(4-bromophenoxy)-2-benzofuran-1,3-dione
• SCHEMBL8646845
• 1,3-Isobenzofurandione, 5-(4-bromophenoxy)-
• 5-(4-bromophenoxy)-1,3-dihydro-2-benzofuran-1,3-dione
• 122590-15-2

• Inchi： 1S/C14H7BrO4/c15-8-1-3-9(4-2-8)18-10-5-6-11-12(7-10)14(17)19-13(11)16/h1-7H
• InChI Key： VCSUQPYEVUODJI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OC1C=CC2C(=O)OC(C=2C=1)=O

Computed Properties

• Exact Mass: 317.95277g/mol
• Monoisotopic Mass: 317.95277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Phthalic anhydrides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones Phthalic anhydrides

Additional information on 5-(4-Bromophenoxy)isobenzofuran-1,3-dione

Comprehensive Overview of 5-(4-Bromophenoxy)isobenzofuran-1,3-dione (CAS No. 122590-15-2)

5-(4-Bromophenoxy)isobenzofuran-1,3-dione (CAS No. 122590-15-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique isobenzofuran-1,3-dione core and 4-bromophenoxy substituent, exhibits versatile applications in drug development, polymer chemistry, and agrochemical formulations. Its molecular structure, C₁₄H₇BrO₄, combines aromaticity with electrophilic reactivity, making it a valuable intermediate for synthesizing more complex molecules.

Recent studies highlight the growing demand for 5-(4-Bromophenoxy)isobenzofuran-1,3-dione in the development of small-molecule inhibitors and fluorescent probes. Researchers are particularly interested in its potential as a photoactive material for organic electronics, aligning with the global push toward sustainable energy solutions. The compound’s bromine moiety also facilitates cross-coupling reactions, a feature widely exploited in palladium-catalyzed synthetic pathways—a hot topic in modern organic chemistry.

One of the most frequently searched questions about this compound revolves around its synthetic routes and scalability. Industrial-scale production typically involves the condensation of 4-bromophenol with trimellitic anhydride, followed by purification via recrystallization. However, recent advancements in flow chemistry have enabled more efficient and greener synthesis methods, reducing waste and improving yields—a critical consideration for environmentally conscious manufacturers.

In the context of drug discovery, 5-(4-Bromophenoxy)isobenzofuran-1,3-dione serves as a precursor for biologically active derivatives. Its structural motif is found in compounds targeting kinase enzymes, which are implicated in cancer and inflammatory diseases. This aligns with the surge in interest around personalized medicine and targeted therapies, as evidenced by trending searches in biomedical databases.

From a materials science perspective, the compound’s rigid aromatic framework and electron-withdrawing properties make it suitable for designing high-performance polymers. These polymers are explored for applications in flexible electronics and optoelectronic devices, areas that dominate discussions in nanotechnology forums. Notably, its derivatives have been tested as electron transport layers in organic solar cells, contributing to the renewable energy sector’s innovation.

Quality control and analytical characterization of CAS No. 122590-15-2 are other hot topics among researchers. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and batch consistency. The compound’s UV-Vis absorption profile is also a subject of study, particularly for applications requiring light-harvesting capabilities.

In summary, 5-(4-Bromophenoxy)isobenzofuran-1,3-dione (CAS No. 122590-15-2) bridges multiple scientific disciplines, from medicinal chemistry to advanced materials. Its adaptability to emerging technologies and alignment with sustainability goals ensure its relevance in future research. As interest in green synthesis and functional materials grows, this compound is poised to remain a focal point in both academic and industrial settings.